1-(2,4-difluorophenyl)propan-2-amine hydrochloride
Overview
Description
1-(2,4-Difluorophenyl)propan-2-amine hydrochloride, also known as DFPA, is an organic compound that is widely used in scientific research and laboratory experiments. It is a colorless liquid with a pungent odor, and it is highly soluble in water. DFPA is a derivative of phenethylamine and is used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. DFPA has a wide range of applications in the laboratory and scientific research, including synthesis, biochemical studies, and physiological studies.
Scientific Research Applications
1-(2,4-difluorophenyl)propan-2-amine hydrochloride is widely used in scientific research and laboratory experiments. It has been used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It has also been used in biochemical studies to investigate the effects of various compounds on enzyme activity and biochemical pathways. In addition, this compound has been used in physiological studies to investigate the effects of various compounds on various physiological processes, such as nerve conduction and muscle contraction.
Mechanism of Action
1-(2,4-difluorophenyl)propan-2-amine hydrochloride has been shown to inhibit the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, this compound increases the levels of these neurotransmitters in the brain, which can have various effects on behavior and mood.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can have a variety of effects on behavior and mood. In addition, it has been shown to reduce the symptoms of depression and anxiety. It has also been shown to reduce the symptoms of Parkinson's disease and improve cognitive function.
Advantages and Limitations for Lab Experiments
1-(2,4-difluorophenyl)propan-2-amine hydrochloride has several advantages for use in laboratory experiments. It is highly soluble in water, making it easy to use in a variety of experiments. In addition, it is relatively inexpensive and easily obtainable. However, there are some limitations to the use of this compound in laboratory experiments. It is highly volatile and can be toxic if inhaled, so it must be handled with care. In addition, it is not suitable for use in experiments involving human subjects.
Future Directions
There are several potential future directions for the use of 1-(2,4-difluorophenyl)propan-2-amine hydrochloride in scientific research. One potential area of research is the use of this compound in the synthesis of novel compounds. Another potential area of research is the use of this compound in the development of new drugs and treatments for various diseases, such as depression and Parkinson's disease. Finally, this compound could be used in the development of new biochemical and physiological studies to investigate the effects of various compounds on various biological processes.
Synthesis Methods
1-(2,4-difluorophenyl)propan-2-amine hydrochloride can be synthesized in a three-step process. First, 2,4-difluorobenzaldehyde is reacted with anhydrous ammonia in the presence of an acid catalyst to form 2,4-difluorobenzyl amine. Second, the 2,4-difluorobenzyl amine is reacted with propionic acid in the presence of a base catalyst to form 1-(2,4-difluorophenyl)propan-2-amine. Third, the 1-(2,4-difluorophenyl)propan-2-amine is reacted with hydrochloric acid to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-difluorophenyl)propan-2-amine hydrochloride involves the reaction of 2,4-difluorobenzaldehyde with nitroethane to form 2,4-difluoro-β-nitrostyrene, which is then reduced to 1-(2,4-difluorophenyl)propan-2-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,4-difluorobenzaldehyde", "nitroethane", "sodium borohydride", "1-(2,4-difluorophenyl)propan-2-amine", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2,4-difluorobenzaldehyde with nitroethane in the presence of a base such as potassium hydroxide to form 2,4-difluoro-β-nitrostyrene.", "Step 2: Reduction of 2,4-difluoro-β-nitrostyrene using a reducing agent such as sodium borohydride to form 1-(2,4-difluorophenyl)propan-2-amine.", "Step 3: Formation of the hydrochloride salt by reacting 1-(2,4-difluorophenyl)propan-2-amine with hydrochloric acid." ] } | |
CAS RN |
2021-65-0 |
Molecular Formula |
C9H12ClF2N |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
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